Cas no 1197235-63-4 (3-Chloro-5-methylpyrazine-2-carbaldehyde)

• Product Name: 3-Chloro-5-methylpyrazine-2-carbaldehyde
• CAS No: 1197235-63-4
• MF: C₆H₅ClN₂O
• MW: 156.56970000267
• CID: 4816331
• Update Time: 2023-08-19

3-Chloro-5-methylpyrazine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-methylpyrazine-2-carbaldehyde

• Inchi： 1S/C6H5ClN2O/c1-4-2-8-5(3-10)6(7)9-4/h2-3H,1H3
• InChI Key： YVUFGORCNHQMKP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)N=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: 0.9
• Topological Polar Surface Area: 42.8